5-((4-(3-Chlorophenyl)piperazin-1-yl)(phenyl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[[4-(3-chlorophenyl)piperazin-1-yl]-phenylmethyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C25H22ClN5O2S/c26-18-8-4-9-19(16-18)29-11-13-30(14-12-29)21(17-6-2-1-3-7-17)22-24(32)31-25(34-22)27-23(28-31)20-10-5-15-33-20/h1-10,15-16,21,32H,11-14H2
• InChI Key: CJWYRFPUPJODAF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(C3=CC=CC=C3)C4=C(N5C(=NC(=N5)C6=CC=CO6)S4)O
• Molecular Formula: C25H22ClN5O2S
• Molecular Weight: 492.0 g/mol

Description

5-((4-(3-Chlorophenyl)piperazin-1-yl)(phenyl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C25H22ClN5O2S and its molecular weight is 491.99. The purity is usually 95%.
BenchChem offers high-quality 5-((4-(3-Chlorophenyl)piperazin-1-yl)(phenyl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((4-(3-Chlorophenyl)piperazin-1-yl)(phenyl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Several studies have synthesized derivatives of azoles, including 1,2,4-triazole, thiazoles, and furan derivatives, exploring their antimicrobial properties. These compounds have been evaluated for their effectiveness against a range of microorganisms, demonstrating varying levels of activity. The design and synthesis of these compounds involve complex chemical processes, aiming to enhance their antimicrobial efficacy. For example, compounds synthesized from furan-2-carbohydrazide and further modified with piperazine and other moieties have shown significant antimicrobial activities (Başoğlu et al., 2013), (Bektaş et al., 2007).

Anti-Inflammatory and Analgesic Properties

Research on thiazolo[3,2-b]-1,2,4-triazol derivatives has also uncovered their potential in treating inflammation and pain. Synthesized compounds bearing piperazine and other related groups have been evaluated for their anti-inflammatory and analgesic effects, showing promising results without inducing gastric lesions, indicating their potential as safer therapeutic agents (Tozkoparan et al., 2004).

Anticancer and Antiangiogenic Effects

The synthesis of novel thioxothiazolidin-4-one derivatives, incorporating furan and piperazine derivatives, has demonstrated significant anticancer and antiangiogenic effects in in vivo models. These compounds inhibit tumor growth and tumor-induced endothelial proliferation, suggesting their potential as anticancer therapies capable of targeting both the tumor and its supportive vasculature (Chandrappa et al., 2010).

Molecular Docking and EGFR Inhibition

Studies involving benzimidazole derivatives bearing 1,2,4-triazole moieties have conducted detailed analyses of their mechanisms as anticancer agents, particularly through EGFR inhibition. Molecular docking studies have highlighted the stability and tautomeric properties of these compounds, providing insights into their interactions with cancer targets and suggesting pathways for the development of novel anticancer drugs (Karayel, 2021).